![molecular formula C18H14N2O4S2 B4613672 3-(4-methoxybenzyl)-5-(2-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4613672.png)
3-(4-methoxybenzyl)-5-(2-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
3-(4-methoxybenzyl)-5-(2-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C18H14N2O4S2 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 386.03949928 g/mol and the complexity rating of the compound is 597. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Multicomponent Reactions for Novel Molecules
Multicomponent reactions (MCRs) play a crucial role in the development of biologically active molecules featuring the thiazolidinone core, a key structural motif in medicinal chemistry. The synthesis of thiazolidinone derivatives, including compounds similar to 3-(4-methoxybenzyl)-5-(2-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one, through MCRs demonstrates a cost-effective and efficient methodology for obtaining compounds with potential antimicrobial properties Sydorenko et al., 2022.
Crystal Structure Analysis
The detailed study of crystal structures, including the synthesis of compounds like this compound, provides insights into the molecular geometry and potential interaction mechanisms within biological systems. Such analyses contribute to the rational design of new drugs and materials with improved properties Benhalima et al., 2011.
Supramolecular Chemistry
The study of supramolecular structures formed by thiazolidinone derivatives reveals the significance of hydrogen bonding, π-π stacking, and other noncovalent interactions in the self-assembly of complex molecular architectures. These interactions are crucial for designing new materials and understanding the molecular basis of biological phenomena Cunico et al., 2007.
Supramolecular Self-Assembly and Interactions
Thiazolidinone derivatives, similar to the compound , exhibit fascinating supramolecular self-assembly behaviors driven by a combination of hydrogen bonding and diverse π-hole interactions. These studies highlight the potential of thiazolidinone compounds in the development of new materials with tailored physical and chemical properties Andleeb et al., 2017.
Properties
IUPAC Name |
(5Z)-3-[(4-methoxyphenyl)methyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4S2/c1-24-14-8-6-12(7-9-14)11-19-17(21)16(26-18(19)25)10-13-4-2-3-5-15(13)20(22)23/h2-10H,11H2,1H3/b16-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWQSEDXXYSOOLZ-YBEGLDIGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3[N+](=O)[O-])SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=CC=C3[N+](=O)[O-])/SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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